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Compound of Interest

Compound Name: Potassium hexafluorotantalate

CAS No.: 20137-53-5

Cat. No.: B3040435

Get Quote

Executive Summary & Nomenclature Clarification
Critical Distinction: In the context of drug development and materials science, "Potassium
Hexafluorotantalate" is often a nomenclature ambiguity. The commercially dominant species

used in tantalum metallurgy and fluoride chemistry is Potassium Heptafluorotantalate (

, CAS 16924-00-8).[1][2][3]

True Potassium Hexafluorotantalate (

) exists primarily in high-concentration hydrofluoric acid environments.[4] However, upon
exposure to moisture or physiological pH, both species behave similarly: they are potent
fluoride sources that hydrolyze to release Hydrofluoric Acid (HF).

This guide analyzes the safety profile of the Potassium Fluorotantalate family, using

as the primary toxicological proxy due to its prevalence, while addressing the specific
stoichiometry of the hexa- variant.
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Property
Potassium
Heptafluorotantalate
(Standard)

Potassium
Hexafluorotantalate
(Variant)

Formula

CAS Number 16924-00-8 Rare/Situational

Primary Hazard Acute Toxicity & HF Release Acute Toxicity & HF Release

State White Crystalline Solid White Crystalline Solid

Physicochemical Profile & Stability
Understanding the stability of

is the first line of defense. Unlike stable alkali salts (e.g., NaCl), fluorotantalates are
coordination complexes that are susceptible to hydrolysis.

Hydrolysis Mechanism
The primary safety concern is not the salt itself, but its reaction with water. In the presence of

moisture or gastric acid (pH < 2), the complex anion destabilizes.

The Hydrolytic Cascade:

Dissociation: The salt dissolves, releasing potassium ions and the fluorotantalate anion.

Acid Hydrolysis: In acidic environments (stomach), the fluoride ligands are protonated.

HF Release: This releases free Hydrofluoric Acid (HF), which is systemically toxic.
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Figure 1: The hydrolysis pathway of fluorotantalates. Note that the generation of HF is the

critical toxicological event.[5]

Quantitative Physical Data

Parameter
Value (Approx for

)
Relevance to Safety

Appearance White needles/powder
Can be mistaken for benign

salts.[5]

Melting Point ~720°C (Decomposes)

High thermal stability, but

releases

/HF fumes if overheated.[5]

Density 4.56 g/mL

Heavy dust; settles quickly but

poses inhalation risk if

aerosolized.[5]

Solubility
Soluble in hot water;

hydrolyzes.[5]

Do not wash spills with hot

water; increases HF vapor

pressure.

Hazard Characterization (GHS)
Based on authoritative data for the fluorotantalate family (CAS 16924-00-8), the following GHS

classifications apply.
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Signal Word:DANGER

H301: Toxic if swallowed.[6]

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H314/H318: Causes severe skin burns and eye damage (due to HF formation).

H335: May cause respiratory irritation.[6][7]

The "Hidden" Fluoride Hazard
Standard SDSs often list "Irritation" but fail to emphasize Systemic Fluorosis.

Mechanism: Fluoride ions (

) released from the tantalum complex penetrate tissue deeply.

Calcium Scavenging:

binds with serum calcium (

) to form insoluble

.

Result: Hypocalcemia (low blood calcium), leading to tetany, cardiac arrhythmia, and

potential cardiac arrest.

Occupational Hygiene & Exposure Control
Expert Insight: Standard nitrile gloves are often insufficient for prolonged exposure to fluoride-

releasing salts in solution.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Technical Rationale

Gloves
Neoprene or Double-layered

Nitrile (Thick)

Fluoride ions can permeate

thin nitrile over time.[5]

Neoprene offers superior

resistance to HF byproducts.

Respiratory P3 / N100 HEPA Filter

Dust is heavy and toxic.[5] If

acid is present, a Type B

(Inorganic Gas) cartridge is

required to capture HF vapors.

Eye/Face
Tight-sealing Goggles + Face

Shield

Dust is corrosive to the cornea.

[5] Safety glasses are

insufficient due to potential for

airborne particulate entry.

Clothing
Tyvek® or chemically resistant

apron

Prevent skin contact.[5]

Fluoride absorption is

transdermal.

Engineering Controls
Local Exhaust Ventilation (LEV): Mandatory. Velocity at face > 100 fpm.

No Glassware for Solutions: If dissolving in acid, use PTFE (Teflon) or Polypropylene

containers. HF attacks glass, leading to vessel failure.

Emergency Response Protocols
Self-Validating Protocol: The presence of Calcium Gluconate gel is the "Go/No-Go" check for

working with this compound. If the gel is not physically present on the bench, the experiment

must not proceed.

First Aid Decision Tree
Immediate action is required to prevent deep tissue necrosis and systemic toxicity.
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Exposure Incident

Skin Contact Eye Contact
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Lift eyelids
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(Mention Fluoride/HF)
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Do NOT use Gel in eyes
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Figure 2: Emergency response workflow. Note the specific requirement for Calcium Gluconate

on skin exposures.[5]

Spill Management
Evacuate: Clear the area of non-essential personnel.

PPE: Don full PPE (Neoprene gloves, respirator).

Neutralization: Do not use water initially (spreads the fluoride). Cover spill with a mixture of

Soda Ash (
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) and Slaked Lime (

).

Why Lime? The Calcium binds the Fluoride (

), rendering it insoluble and less toxic.

Disposal: Collect as hazardous chemical waste (Toxic/Inorganic).

Toxicological Mechanisms
The toxicity of Potassium Hexafluorotantalate is biphasic:

Tantalum Toxicity: Generally low, but tantalum compounds can cause pneumoconiosis upon

chronic inhalation.

Fluoride Toxicity (Acute): The dominant hazard.

LD50 (Oral, Rat): ~110 mg/kg (Data for

).[4]

Target Organs: Bones (fluorosis), Kidneys (nephrotoxicity), Heart (electrolyte imbalance).

In Drug Development: If this compound is used as a precursor for tantalum-based

nanoparticles or contrast agents, researchers must ensure complete removal of fluoride ions

from the final product. Residual fluoride is highly cytotoxic and will confound cell viability

assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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